Cas no 1261855-46-2 (2-Cyano-4-(bromomethyl)benzoic acid methyl ester)
1261855-46-2 structure
Product Name:2-Cyano-4-(bromomethyl)benzoic acid methyl ester
CAS No:1261855-46-2
MF:C10H8BrNO2
MW:254.080021858215
CID:4796799
Update Time:2023-08-17
2-Cyano-4-(bromomethyl)benzoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(bromomethyl)-2-cyanobenzoate
- 2-Cyano-4-(bromomethyl)benzoic acid methyl ester
-
- Inchi: 1S/C10H8BrNO2/c1-14-10(13)9-3-2-7(5-11)4-8(9)6-12/h2-4H,5H2,1H3
- InChI Key: HIOOCMWVUQUTND-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(C(=O)OC)=C(C#N)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 258
- XLogP3: 2.1
- Topological Polar Surface Area: 50.1
2-Cyano-4-(bromomethyl)benzoic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015023440-250mg |
Methyl 4-(bromomethyl)-2-cyanobenzoate |
1261855-46-2 | 97% | 250mg |
494.40 USD | 2021-05-31 | |
| Alichem | A015023440-500mg |
Methyl 4-(bromomethyl)-2-cyanobenzoate |
1261855-46-2 | 97% | 500mg |
798.70 USD | 2021-05-31 | |
| Alichem | A015023440-1g |
Methyl 4-(bromomethyl)-2-cyanobenzoate |
1261855-46-2 | 97% | 1g |
1,445.30 USD | 2021-05-31 |
2-Cyano-4-(bromomethyl)benzoic acid methyl ester Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
1261855-46-2 (2-Cyano-4-(bromomethyl)benzoic acid methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk